Isoconazole nitrate

Description

Isoconazole nitrate is an imidazole antifungal agent primarily used to treat superficial skin and vaginal infections . It has broad-spectrum activity against dermatophytes, pathogenic yeasts, pathogenic filamentous fungi, gram-positive bacteria, and trichomonads . Marketed in several countries, isoconazole nitrate is effective as a once-a-day, topical anti-Candida treatment for vaginal candidiasis . Clinical studies have demonstrated high cure rates among patients with vaginal candidiasis treated with the drug . Following the insertion of 300-mg tablets, concentrations of isoconazole in the vagina remain above minimum inhibitory levels for at least 72 hours .

Isoconazole nitrate's mechanism of action includes a rapid reduction in ATP concentrations by damaging the fungal cell membrane . It interacts with the cell wall, causing convolutions and wrinkles, and inhibits the enzyme-catalyzed release of spheroplasts from young yeast cells . Studies also indicate that combining the free base of isoconazole with certain vehicles, like ethanol/propylene glycol, can enhance drug bioavailability in the skin, potentially leading to newer topical formulations .

Isoconazole is structurally related to other imidazole antifungals like miconazole and econazole . Isoconazole shares similar effectiveness to clotrimazole in treating foot and vaginal infections .

• CAS No.: 24168-96-5
• Product Name: Isoconazole nitrate
• Molecular Formula: C18H15Cl4N3O4
• Molecular Weight: 479.1 g/mol
• IUPAC Name: 1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]imidazole;nitric acid
• Standard InChI: InChI=1S/C18H14Cl4N2O.HNO3/c19-12-4-5-13(17(22)8-12)18(9-24-7-6-23-11-24)25-10-14-15(20)2-1-3-16(14)21;2-1(3)4/h1-8,11,18H,9-10H2;(H,2,3,4)
• Standard InChIKey: NNGQLSIGRSTLLU-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-]
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-]
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 1-(2,4-dichloro beta-(2,6-dichlorobenzyloxy)phenethyl) imidazole; Fazol; Gyno Icaden; Gyno-Travogen; Icaden; isoconazole; isoconazole nitrate; R15454; Travogyn
• PubChem Compound: 159968
• Last Modified: Aug 15 2023